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Compound of Interest

Compound Name: 3-Amino-5-bromopyridin-4-ol

Cat. No.: B3021550

Welcome to the technical support center for the synthesis of 3-Amino-5-bromopyridin-4-ol
(CAS 101084-20-2). This guide is designed for researchers, chemists, and drug development
professionals to navigate the complexities of this synthesis, improve reaction yields, and
troubleshoot common experimental hurdles. The insights provided herein are based on
established principles of heterocyclic chemistry and field-proven optimization strategies for
analogous pyridine derivatives.

Introduction to the Synthesis

3-Amino-5-bromopyridin-4-ol is a valuable substituted pyridine intermediate in medicinal
chemistry and materials science.[1][2] Its synthesis, while not extensively documented in
readily available literature, can be logically approached through a multi-step pathway starting
from 4-hydroxypyridine. The proposed synthetic route involves electrophilic substitution
reactions—bromination and nitration—followed by a final reduction step. The pyridin-4-ol core
exists in tautomeric equilibrium with its pyridone form, which significantly influences the
regioselectivity of these substitutions.

This guide will address potential issues at each critical stage of this proposed synthesis.

Proposed Synthetic Pathway

The logical pathway to synthesize 3-Amino-5-bromopyridin-4-ol involves three key
transformations. Understanding this workflow is crucial for effective troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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